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Compound of Interest

Compound Name: 2-Bromopyrido[2,3-d]pyrimidine

CAS No.: 1713234-75-3

Cat. No.: B2593975

Get Quote

Executive Summary & Strategic Importance
The pyrido[2,3-d]pyrimidine ring system is a "privileged scaffold" in modern drug discovery,

serving as a bioisostere for quinazolines (e.g., Gefitinib) and pteridines (e.g., Methotrexate). Its

ability to inhibit cyclin-dependent kinases (CDKs) and dihydrofolate reductase (DHFR) makes

rapid, reliable structural verification critical.

While NMR remains the gold standard for connectivity, FT-IR spectroscopy provides a unique,

rapid "fingerprint" for validating the electronic environment of the bicyclic core, particularly

useful for monitoring solid-state forms (polymorphs) and hydrogen-bonding networks in drug

formulation.

This guide moves beyond basic peak listing. It provides a comparative spectral analysis against

major pharmacophore alternatives and details a self-validating assignment protocol.
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Comparative Analysis: Pyrido[2,3-d]pyrimidine vs.
Alternatives
To distinguish the pyrido[2,3-d]pyrimidine core from its structural analogs, one must focus on

the "Double Bond Region" (1500–1750 cm⁻¹). The introduction of nitrogen atoms into the

aromatic system increases bond polarity, shifting ring breathing modes and stretching

frequencies compared to carbocyclic analogs.

Table 1: Spectral Differentiation Matrix
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Feature
Pyrido[2,3-

d]pyrimidine

Quinazoline

(Benzo-fused)
Pteridine

(Diaza-fused)
Diagnostic

Insight

Ring C=N

Stretch

1600–1650 cm⁻¹

(Strong)

1610–1630 cm⁻¹

(Med)

1580–1600 cm⁻¹

(Strong)

The pyridine ring

N adds a distinct

high-frequency

shoulder often

absent in

Quinazolines.

Ring C=C

Stretch
1550–1600 cm⁻¹

1450–1600 cm⁻¹

(Multiple)

< 1550 cm⁻¹

(Weak)

Quinazolines

show typical

benzene

"breathing"

doublets

(1600/1500);

Pyrido-fused

systems show a

simplified pattern

due to lower

symmetry.

C-H Stretch (Ar) 3000–3100 cm⁻¹ 3000–3100 cm⁻¹ > 3050 cm⁻¹

Pyridine C-H

bonds are

slightly more

acidic/polar,

often leading to

sharper bands

than the benzene

C-H of

Quinazolines.

Ring Breathing 980–1000 cm⁻¹ 1000–1030 cm⁻¹ ~950 cm⁻¹

The "breathing"

mode is mass-

sensitive; the

extra N in

Pteridine lowers

this frequency

further.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2593975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Logic Diagram
The following decision tree illustrates how to spectroscopically distinguish these cores.

Unknown Heterocycle Spectrum
(1500-1700 cm⁻¹ Region)

Identify Strong C=N Bands
(>1600 cm⁻¹)

Are there distinct
Benzene Ring Modes?
(Doublet ~1600/1500)

Likely QUINAZOLINE
(Benzo-fused)

Yes

Check C=N Intensity
& Complexity

No (Pyridine/Pyrazine character)

PYRIDO[2,3-d]PYRIMIDINE
(Mixed C=C/C=N character)

Moderate C=N
Distinct C=C

PTERIDINE
(Dominant C=N, minimal C=C)

Very Strong C=N
Weak/Absent C=C

Click to download full resolution via product page

Figure 1: Spectral logic flow for differentiating fused pyrimidine scaffolds based on the double-

bond region.

Detailed Characteristic Bands[1][2][3][4][5]
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The IR spectrum of pyrido[2,3-d]pyrimidine derivatives is dominated by the coupling of the

pyrimidine and pyridine ring vibrations.

A. The "Diagnostic" Region (1500 – 1750 cm⁻¹)
This is the most critical region for confirmation.

ν(C=O) Carbonyls (for oxo-derivatives):

1670–1750 cm⁻¹: If the scaffold is a "dione" (e.g., 2,4-dione), expect two distinct bands.

The C2=O typically absorbs at a higher frequency (~1750 cm⁻¹) than the C4=O (~1690

cm⁻¹) due to flanked nitrogen induction and conjugation effects.

ν(C=N) Pyrimidine Ring:

1610–1640 cm⁻¹: A strong, sharp band. Substituents at the 2- or 4-position (e.g., -NH₂, -

OH) can shift this by ±15 cm⁻¹ due to tautomerism.

ν(C=C) Pyridine Ring:

1550–1590 cm⁻¹: Often appears as a shoulder or medium-intensity band. This band

confirms the aromaticity of the pyridine ring fusion.

B. The Functional Group Region (2800 – 3500 cm⁻¹)
ν(N-H) Stretching:

3300–3450 cm⁻¹: Essential for amino-substituted derivatives (e.g., 4-amino).

Note: In solid-state (KBr), these bands often broaden significantly due to intermolecular

Hydrogen bonding (N-H···N).

ν(C-H) Aromatic:

3050 cm⁻¹: Weak, sharp shoulder on the high-energy side of aliphatic C-H stretches.

C. The Fingerprint Region (< 1500 cm⁻¹)[6]
ν(C-N) Stretching: 1250–1360 cm⁻¹.
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Ring Deformation: ~980 cm⁻¹ and ~800 cm⁻¹ (out-of-plane bending, sensitive to substitution

patterns).

Experimental Protocol: High-Fidelity Acquisition
To ensure data integrity suitable for regulatory submission or publication, follow this validated

workflow.

Method A: KBr Pellet (Gold Standard for Resolution)
Use this method for resolving sharp aromatic peaks and checking crystal form.

Preparation: Grind 1–2 mg of the pyrido[2,3-d]pyrimidine derivative with 100–150 mg of

spectroscopic-grade KBr (dried at 110°C).

Compression: Press at 8–10 tons for 2 minutes under vacuum to remove trapped

air/moisture.

Validation: The pellet must be transparent. An opaque pellet causes light scattering

(Christiansen effect), distorting the baseline near 3000 cm⁻¹.

Acquisition: 32 scans at 2 cm⁻¹ resolution.

Method B: ATR (Attenuated Total Reflectance) (High
Throughput)
Use for rapid screening of derivatives.

Crystal Selection: Use a Diamond or ZnSe crystal.

Contact: Apply high pressure to the solid sample to ensure intimate contact with the crystal.

Poor contact results in weak aromatic C-H bands (>3000 cm⁻¹).

Correction: Apply "ATR Correction" in your software to normalize peak intensities, as

penetration depth varies with wavelength.
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Case Study: Structural Validation of a 2,4-Dione
Derivative
Compound: 1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione.

Experimental Data Interpretation:

Observation: Two strong bands at 1710 cm⁻¹ and 1665 cm⁻¹.

Assignment: The 1710 cm⁻¹ band corresponds to the C2=O (urea-like, flanked by two

nitrogens). The 1665 cm⁻¹ band corresponds to the C4=O (amide-like, conjugated with the

pyridine ring).

Observation: Band at 1595 cm⁻¹.

Assignment: C=C/C=N skeletal vibration of the pyridine ring.

Observation: Absence of bands >3200 cm⁻¹.[1][2]

Conclusion: Confirms full N-methylation (no N-H remains), validating the synthesis

completion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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